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Compound of Interest

Compound Name: 1-Ethyl-2-propylpiperazine

Cat. No.: B15264869

This document provides crucial safety and logistical information for the handling, use, and
disposal of 1-Ethyl-2-propylpiperazine in a laboratory setting. The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals.

Hazard Summary

While a specific Safety Data Sheet (SDS) for 1-Ethyl-2-propylpiperazine is not readily
available, data from structurally similar compounds, such as 1-Ethylpiperazine, indicate that
this compound should be handled as a hazardous substance. Potential hazards include:

Flammability: May be a flammable liquid and vapor.[1][2][3]

Corrosivity: Can cause severe skin burns and eye damage.[1][2][4]

Irritation: May cause skin and respiratory tract irritation.[1][3][5]

Toxicity: Harmful if swallowed or inhaled.[1][2]

Personal Protective Equipment (PPE)

A comprehensive assessment of personal protective equipment is essential to mitigate
exposure risks. The following table summarizes the recommended PPE for handling 1-Ethyl-2-
propylpiperazine.
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Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield.

To protect against splashes
that can cause severe eye
damage.[6][7]

Skin Protection

Nitrile or neoprene gloves
(ensure no degradation with

the substance), and a lab coat.

To prevent skin contact, which

can cause burns and irritation.

[elel

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood. If
ventilation is inadequate, a
NIOSH-approved respirator
with an appropriate cartridge
for organic vapors is

necessary.

To avoid inhalation of vapors,
which may be harmful and

cause respiratory irritation.[5]

[8]

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Handling:

o Always work within a certified chemical fume hood to minimize inhalation exposure.[9]

o Ensure adequate ventilation in the work area.[3][8]

e Avoid direct contact with skin, eyes, and clothing.[6][10]

» Keep away from heat, sparks, and open flames as the substance may be flammable.[2][7]

e Ground and bond containers when transferring material to prevent static discharge.[5]

e Wash hands thoroughly after handling.[8][10]

Storage:
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» Store in a tightly closed container in a dry, cool, and well-ventilated area.[2][6][7]
o Keep away from incompatible materials such as strong oxidizing agents and strong acids.[2]

o Store in a designated corrosives area if the substance is confirmed to be corrosive.[2]

Disposal Plan

All waste materials containing 1-Ethyl-2-propylpiperazine must be treated as hazardous
waste.

o Waste Collection: Collect waste in a designated, properly labeled, and sealed container.

» Disposal Regulations: Dispose of chemical waste in accordance with all local, regional, and
national regulations.[4][10] Do not dispose of down the drain or into the environment.[7][10]

o Contaminated Materials: Any materials used for cleaning spills, such as absorbent pads,
should also be treated as hazardous waste.[10]

Quantitative Data (Surrogate Data from 1-
Ethylpiperazine)

The following data is for 1-Ethylpiperazine and should be used as an estimation for 1-Ethyl-2-
propylpiperazine until specific data is available.

Property Value Source
Molecular Formula C6H14N2 [2][3]
Molecular Weight 114.19 g/mol [11[3]
Boiling Point 157 °C/ 314.6 °F [2]
Flash Point 47 °C/116.6 °F [2]
Density 0.895 g/cm?3 [2]
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Experimental Protocol: General Procedure for
Handling 1-Ethyl-2-propylpiperazine

This protocol outlines the standard steps for safely handling 1-Ethyl-2-propylpiperazine
during a typical laboratory experiment.

e Preparation:

o Ensure the chemical fume hood is operational and the work area is clean and free of
clutter.

o Don all required personal protective equipment as outlined in the PPE table above.
o Prepare all necessary equipment and reagents before handling the compound.

+ Handling and Dispensing:

[¢]

Perform all manipulations of 1-Ethyl-2-propylpiperazine within the chemical fume hood.

[¢]

Carefully open the container, avoiding any splashes or generation of aerosols.

o

Use appropriate tools (e.g., pipette, syringe) to transfer the required amount of the liquid.

o

Immediately and securely close the container after dispensing.

e Reaction Quenching and Work-up:

o If applicable, quench the reaction carefully, being mindful of any potential exothermic
processes.

o Perform all extraction and purification steps within the fume hood.
o Post-Experiment:
o Clean all contaminated glassware and equipment thoroughly.

o Dispose of all waste, including empty containers and contaminated materials, according to
the established disposal plan.
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o Wash hands and any exposed skin thoroughly after completing the work and removing
PPE.

Visual Workflow for Handling Hazardous Chemicals
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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